Cas no 176640-87-2 ((S)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzenesulfonate)

• Product Name: (S)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzenesulfonate
• CAS No: 176640-87-2
• MF: C₁₁H₁₃F₃O₄S
• MW: 298.27873301506
• CID: 112406
• PubChem ID: 18646264
• Update Time: 2025-04-18

(S)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzenesulfonate
• (3S)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol
• [(3S)-4,4,4-trifluoro-3-hydroxybutyl] 4-methylbenzenesulfonate
• 1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3S)-
• 176640-87-2
• (3S)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzene-1-sulfonate
• DTXSID70595357
• OJNYFPDUUFJQBL-JTQLQIEISA-N
• SCHEMBL7634789
• (2S)-1,1,1-TRIFLUORO-4-[(4-METHYLBENZENESULFONYL)OXY]BUTAN-2-OL
• (S)-4,4,4-Trifluoro-3-hydroxybutyl4-methylbenzenesulfonate
• (3S)-4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol

• Inchi： 1S/C11H13F3O4S/c1-8-2-4-9(5-3-8)19(16,17)18-7-6-10(15)11(12,13)14/h2-5,10,15H,6-7H2,1H3/t10-/m0/s1
• InChI Key： OJNYFPDUUFJQBL-JTQLQIEISA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 298.04866455g/mol
• Monoisotopic Mass: 298.04866455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72Ų